Cas no 1016774-80-3 ((pentan-2-yl)(2,2,2-trifluoroethyl)amine)

• Product Name: (pentan-2-yl)(2,2,2-trifluoroethyl)amine
• CAS No: 1016774-80-3
• MF: C₇H₁₄F₃N
• MW: 169.187972545624
• CID: 5044611
• Update Time: 2025-06-07

(pentan-2-yl)(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Pentanamine, N-(2,2,2-trifluoroethyl)-
• (Pentan-2-yl)(2,2,2-trifluoroethyl)amine
• (pentan-2-yl)(2,2,2-trifluoroethyl)amine

• Inchi： 1S/C7H14F3N/c1-3-4-6(2)11-5-7(8,9)10/h6,11H,3-5H2,1-2H3
• InChI Key： HNFHTRMGEIYUKM-UHFFFAOYSA-N
• SMILES： CC(NCC(F)(F)F)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (pentan-2-yl)(2,2,2-trifluoroethyl)amine

Introduction to (Pentan-2-yl)(2,2,2-trifluoroethyl)amine and Its Applications in Modern Chemical Research

(Pentan-2-yl)(2,2,2-trifluoroethyl)amine, with the CAS number 1016774-80-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This amine derivative has garnered considerable attention due to its unique structural properties and versatile applications in synthetic chemistry, drug development, and material science. The compound's molecular structure, featuring a pentan-2-yl group and a 2,2,2-trifluoroethyl moiety, imparts distinct chemical characteristics that make it a valuable intermediate in various chemical processes.

The pentan-2-yl group contributes to the compound's solubility and reactivity, while the 2,2,2-trifluoroethyl group introduces fluorine atoms that enhance its stability and compatibility with other fluorinated compounds. These features are particularly advantageous in pharmaceutical applications, where stability and reactivity are critical factors. Recent studies have highlighted the compound's potential in the synthesis of novel drugs and agrochemicals, where its structural flexibility allows for the creation of complex molecular architectures.

In the context of modern chemical research, (pentan-2-yl)(2,2,2-trifluoroethyl)amine has been explored for its role in developing advanced materials. The fluorine atoms in its structure contribute to its thermal stability and resistance to degradation, making it suitable for use in high-performance polymers and coatings. Additionally, the compound's ability to act as a ligand in catalytic systems has been investigated, with promising results in the field of transition metal catalysis. This application is particularly relevant in industrial processes where efficient catalytic transformations are essential for producing high-value chemicals.

Recent advancements in computational chemistry have further elucidated the mechanistic pathways involving (pentan-2-yl)(2,2,2-trifluoroethyl)amine. Molecular modeling studies have demonstrated its potential as a building block in the design of novel organic reactions. These studies not only enhance our understanding of the compound's reactivity but also provide insights into its role in complex chemical syntheses. The integration of machine learning algorithms has enabled researchers to predict new synthetic routes more accurately, thereby accelerating the development of innovative chemical processes.

The pharmaceutical industry has also shown interest in (pentan-2-yl)(2,2,2-trifluoroethyl)amine due to its potential as an intermediate in drug synthesis. Its structural features allow for easy functionalization, enabling the creation of a wide range of pharmacologically active molecules. Researchers have been particularly intrigued by its use in developing central nervous system (CNS) drugs, where its ability to cross the blood-brain barrier is a significant advantage. Preliminary clinical trials have suggested that derivatives of this compound exhibit promising effects in treating neurological disorders.

Moreover, (pentan-2-yl)(2,2,2-trifluoroethyl)amine has found applications in agrochemical research. Its stability under various environmental conditions makes it an ideal candidate for use in crop protection agents. The compound's ability to interact with biological targets at low concentrations enhances its efficacy as an agrochemical ingredient. This has led to the development of new formulations that are more effective and environmentally friendly compared to traditional agrochemicals.

The synthesis of (pentan-2-yl)(2,2,2-trifluoroethyl)amine is another area of active research. Traditional synthetic routes have been optimized to improve yield and reduce waste. Green chemistry principles have been applied to develop more sustainable methods for producing this compound. For instance, catalytic hydrogenation techniques have been employed to streamline the synthesis process while minimizing energy consumption and environmental impact.

In conclusion，（Pentan-2-yl)(cas no1016774-80-3)amine represents a versatile and valuable compound with numerous applications across various fields. Its unique structural properties make it indispensable in pharmaceutical research，material science，and industrial chemistry。 As our understanding of its potential continues to grow，we can expect further innovations and advancements that will shape the future of chemical science。